Cas no 1320349-44-7 (L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propyn-1-yl) ester)

L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propyn-1-yl) ester structure
1320349-44-7 structure
Product Name:L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propyn-1-yl) ester
CAS No:1320349-44-7
MF:C13H19NO6
MW:285.29306435585
CID:5597178
Update Time:2023-08-23

L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propyn-1-yl) ester Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl 4-(2-propyn-1-yl) N-[(1,1-dimethylethoxy)carbonyl]-L-aspartate
    • L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propyn-1-yl) ester
    • Inchi: 1S/C13H19NO6/c1-6-7-19-10(15)8-9(11(16)18-5)14-12(17)20-13(2,3)4/h1,9H,7-8H2,2-5H3,(H,14,17)/t9-/m0/s1
    • InChI Key: LZYMGRJFGCCZKW-VIFPVBQESA-N
    • SMILES: C(#C)COC(=O)C[C@H](NC(=O)OC(C)(C)C)C(=O)OC

L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propyn-1-yl) ester Production Method

Production Method 1

Reaction Conditions
1.1R:K2CO3, S:DMF, -10°C
1.2S:PhMe, -10°C; 1 h, -10°C; -10°C → 28°C
Reference
Applications of propargyl esters of amino acids in solution-phase peptide synthesis
By Ramapanicker, Ramesh et al, International Journal of Peptides, 2011, 854952, 10 pp.

L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propyn-1-yl) ester Raw materials

L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propyn-1-yl) ester Preparation Products

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